Cas no 2680838-59-7 (5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2680838-59-7
• MF: C₂₄H₁₇N₅O₆
• MW: 471.421684980392
• CID: 5665603
• PubChem ID: 165940875
• Update Time: 2025-10-24

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27732878
• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid
• 2680838-59-7
• 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C24H17N5O6/c30-23(31)21-22(28(27-26-21)14-6-5-7-15(12-14)29(33)34)25-24(32)35-13-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-12,20H,13H2,(H,25,32)(H,30,31)
• InChI Key： UNUUNZSEEGETOL-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)N=NN1C1C=CC=C(C=1)[N+](=O)[O-])=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 471.11788328g/mol
• Monoisotopic Mass: 471.11788328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 152Ų

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 2680838-59-7)

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2680838-59-7, is a derivative of triazole and features a unique structural framework that makes it a promising candidate for various biological applications. The presence of multiple functional groups, including a fluoren-9-ylmethoxycarbonyl moiety and a 3-nitrophenyl substituent, contributes to its complex chemical properties and potential biological activity.

The compound's structure is characterized by a central triazole ring, which is a heterocyclic aromatic system known for its stability and versatility in drug design. The triazole ring is further functionalized with an amino group at the 1-position and a carboxylic acid group at the 4-position. The amino group is acylated with a fluoren-9-ylmethoxycarbonyl group, which not only enhances the compound's solubility but also introduces additional binding sites for potential interactions with biological targets. The 3-nitrophenyl substituent at the 1-position adds another layer of complexity, influencing both the electronic properties and the reactivity of the molecule.

In recent years, there has been growing interest in developing novel compounds with triazole cores due to their reported bioactivity across various therapeutic areas. The triazole scaffold is particularly valued for its ability to mimic natural products and to serve as a key structural element in drug molecules. For instance, several triazole-containing drugs have demonstrated efficacy in treating infections caused by resistant bacteria and fungi. The structural features of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid align well with these trends, making it an attractive candidate for further exploration.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the triazole ring through cycloaddition reactions, followed by functionalization at the 1-position with the 3-nitrophenyl group. Subsequent acylation of the amino group with the fluoren-9-ylmethoxycarbonyl moiety completes the molecular structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

The biological activity of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid has been evaluated in several preclinical studies. These studies have revealed promising results in terms of interaction with biological targets relevant to inflammation and immune response. The compound's ability to modulate these pathways suggests potential therapeutic applications in conditions such as autoimmune diseases and chronic inflammation. Additionally, preliminary data indicate that the presence of both the fluoren-9-ylmethoxycarbonyl and 3-nitrophenyl groups may enhance its binding affinity to specific proteins involved in disease mechanisms.

The structural versatility of this compound also opens up possibilities for further derivatization to optimize its pharmacological properties. By modifying either the triazole core or the substituent groups, researchers can fine-tune parameters such as solubility, metabolic stability, and target specificity. This flexibility is crucial in drug development, where achieving an optimal balance between efficacy and safety is paramount. Computational modeling techniques have been increasingly used to predict how structural modifications will affect biological activity, allowing for more targeted experimental design.

In conclusion, 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2680838-59-7) represents an innovative compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications for this class of compounds, it is likely that derivatives of this molecule will play an important role in addressing unmet medical needs.